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Compound of Interest

3'-(Hydroxymethyl)-biphenyl-4-
Compound Name:
acetic acid

Cat. No.: B178261

Product Name: 3'-(Hydroxymethyl)-biphenyl-4-acetic acid
CAS Number: 176212-50-3

Molecular Formula: C15H1403

Molecular Weight: 242.27 g/mol

Chemical Structure

Caption: 2D structure of 3'-(Hydroxymethyl)-biphenyl-4-acetic acid.

Physical and Chemical Properties

A summary of the key physical and chemical properties for 3'-(Hydroxymethyl)-biphenyl-4-
acetic acid is provided in the table below. This information is crucial for handling, storage, and
preparation of the chemical for experimental use.
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Property Value Source

3'-(hydroxymethyl)[1,1'-
IUPAC Name [_ (hy Y y?[ ) [1][2]
biphenyl]-4-yl]acetic acid

Molecular Weight 242.27 g/mol [3]
Appearance Solid [1]
Purity >95% (commercially available)  [2]
Storage Temperature Room Temperature [2]

Biological Activity and Research Applications

Currently, there is a significant lack of publicly available scientific literature detailing the
biological activity, mechanism of action, or specific research applications of 3'-
(Hydroxymethyl)-biphenyl-4-acetic acid. While the compound is available from commercial
suppliers, its potential pharmacological effects and utility as a research tool have not been
documented in peer-reviewed studies.

The broader class of biphenyl carboxylic acid derivatives has been explored for various
therapeutic areas, including as anti-inflammatory agents and as inhibitors of enzymes like
acetylcholinesterase and butyrylcholinesterase in the context of Alzheimer's disease research.
[4] However, it is crucial to note that these findings relate to other molecules within this
chemical class and cannot be directly extrapolated to 3'-(Hydroxymethyl)-biphenyl-4-acetic
acid.

Given the absence of specific biological data, researchers interested in this compound would
need to undertake initial screening and characterization studies to determine its properties.

Experimental Protocols

Due to the lack of published research, standardized experimental protocols for the use of 3'-
(Hydroxymethyl)-biphenyl-4-acetic acid have not been established. Researchers should
develop their own protocols based on the intended application and the general principles of in
vitro or in vivo testing.
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Below is a generalized workflow that can be adapted for the initial investigation of this
compound's biological effects.
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Caption: General workflow for the initial biological evaluation of a research chemical.
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Signaling Pathway Analysis

As the mechanism of action for 3'-(Hydroxymethyl)-biphenyl-4-acetic acid is unknown, no
specific signaling pathways can be depicted. Should initial screening reveal a particular
biological effect, further studies would be required to elucidate the underlying molecular
pathways. A hypothetical workflow for such an investigation is presented below.
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Caption: Hypothetical workflow for elucidating the signaling pathway of a novel bioactive
compound.

Safety and Handling

According to the safety information provided by a commercial supplier, 3'-(Hydroxymethyl)-
biphenyl-4-acetic acid is associated with the following hazards:

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[2]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing).[2]

Researchers should consult the full Safety Data Sheet (SDS) from their supplier before
handling this compound and use appropriate personal protective equipment (PPE), including
gloves, lab coat, and eye protection. Work should be conducted in a well-ventilated area or a
chemical fume hood.

Conclusion

3'-(Hydroxymethyl)-biphenyl-4-acetic acid is a commercially available research chemical
with a currently uncharacterized biological profile. The information provided here serves as a
starting point for researchers interested in investigating its potential properties. Due to the lack
of published data, all biological effects and experimental protocols must be determined
empirically. Standard safety precautions for handling chemical reagents should be strictly
followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Research Chemical Application Notes: 3'-
(Hydroxymethyl)-biphenyl-4-acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178261#use-of-3-hydroxymethyl-biphenyl-4-acetic-
acid-as-a-research-chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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